Cas no 405058-02-8 (4-(3-chloro-4-fluorophenyl)aniline)

• Product Name: 4-(3-chloro-4-fluorophenyl)aniline
• CAS No: 405058-02-8
• MF: C₁₂H₉ClFN
• MW: 221.657965421677
• MDL: MFCD11931983
• CID: 2826340
• PubChem ID: 20782477
• Update Time: 2025-07-22

4-(3-chloro-4-fluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-fluorophenyl)aniline
• 3'-Chloro-4'-fluoro[1,1'-biphenyl]-4-amine
• SB76917
• AKOS015948424
• DTXSID80609772
• MFCD11931983
• NS-02699
• 3'-CHLORO-4'-FLUORO-[1,1'-BIPHENYL]-4-AMINE
• CS-0209975
• 405058-02-8
• 3'-Chloro-4'-fluorobiphenyl-4-amine
• DB-105928

• MDL： MFCD11931983
• Inchi： 1S/C12H9ClFN/c13-11-7-9(3-6-12(11)14)8-1-4-10(15)5-2-8/h1-7H,15H2
• InChI Key： ACUVTXWUIMEPBL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)N)F

Computed Properties

• Exact Mass: 221.04100
• Monoisotopic Mass: 221.0407551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.30950

Additional information on 4-(3-chloro-4-fluorophenyl)aniline

Professional Introduction to 4-(3-chloro-4-fluorophenyl)aniline (CAS No. 405058-02-8)

4-(3-chloro-4-fluorophenyl)aniline, identified by its Chemical Abstracts Service (CAS) number 405058-02-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by the presence of an amino group (-NH₂) attached to a benzene ring, which is further substituted with a chloro and fluoro group on the aromatic ring. The structural configuration of 4-(3-chloro-4-fluorophenyl)aniline imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The significance of 4-(3-chloro-4-fluorophenyl)aniline in modern drug discovery is underscored by its potential applications in targeting various biological pathways. Recent studies have highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors that exhibit promising activity against cancer and inflammatory diseases. The chloro and fluoro substituents on the aromatic ring enhance the lipophilicity and metabolic stability of the compound, which are critical factors for its efficacy as a drug candidate.

In the realm of oncology, 4-(3-chloro-4-fluorophenyl)aniline has been investigated for its ability to modulate kinases and other enzymes involved in tumor progression. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells. The mechanism of action involves interference with signal transduction pathways that are crucial for cell proliferation and survival, thereby offering a potential therapeutic strategy for treating solid tumors and hematological malignancies.

The pharmacokinetic profile of 4-(3-chloro-4-fluorophenyl)aniline is another area of active research. The presence of halogen atoms enhances its binding affinity to biological targets, while also influencing its absorption, distribution, metabolism, and excretion (ADME) properties. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to optimize the structure of this compound for improved pharmacokinetic performance. These efforts aim to maximize therapeutic efficacy while minimizing off-target effects.

Beyond oncology, 4-(3-chloro-4-fluorophenyl)aniline has shown potential in addressing inflammatory and autoimmune disorders. Research indicates that this compound can modulate inflammatory cytokine production by interacting with specific receptors on immune cells. By inhibiting pro-inflammatory pathways, it may offer a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of 4-(3-chloro-4-fluorophenyl)aniline to cross the blood-brain barrier has also raised interest in its potential application for treating neurological disorders.

The synthesis of 4-(3-chloro-4-fluorophenyl)aniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and flow chemistry, have been utilized to streamline the process. These methods not only improve efficiency but also reduce waste generation, aligning with the principles of green chemistry. The scalability of these synthetic routes is crucial for transitioning from laboratory-scale production to industrial manufacturing.

The safety profile of 4-(3-chloro-4-fluorophenyl)aniline is another critical consideration in its development as a pharmaceutical agent. Toxicological studies have been conducted to assess its acute and chronic toxicity, as well as potential carcinogenicity. These investigations aim to establish safe dosage ranges and identify any adverse effects that may arise from prolonged exposure. Compliance with regulatory guidelines ensures that the compound can be safely evaluated in clinical trials and eventually approved for medical use.

The integration of artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery processes, including the development of compounds like 4-(3-chloro-4-fluorophenyl)aniline. AI-driven platforms can predict biological activity based on structural features, accelerate virtual screening, and identify optimal lead compounds for further optimization. These technologies have significantly reduced the time and cost associated with drug development while enhancing success rates.

In conclusion, 4-(3-chloro-4-fluorophenyl)aniline (CAS No. 405058-02-8) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in pharmaceutical research. Continued investigation into its biological activities and pharmacological properties will further elucidate its potential as a next-generation therapeutic agent.